Cas no 49837-88-9 (N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide)

• Product Name: N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide
• CAS No: 49837-88-9
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 2640555
• PubChem ID: 7185872
• Update Time: 2025-04-21

N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Oxo-3,4-dihydrophthalazin-1-ylmethyl)benzamide
• CSFXOQADBBGFDM-UHFFFAOYSA-N
• SCHEMBL6340069
• F2758-0031
• AKOS021719527
• 49837-88-9
• DA-05463
• N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide
• N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide

• Inchi： 1S/C16H13N3O2/c20-15(11-6-2-1-3-7-11)17-10-14-12-8-4-5-9-13(12)16(21)19-18-14/h1-9H,10H2,(H,17,20)(H,19,21)
• InChI Key： CSFXOQADBBGFDM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CNC(C2C=CC=CC=2)=O)=NN1

Computed Properties

• Exact Mass: 279.100776666Da
• Monoisotopic Mass: 279.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų